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Compound of Interest

Compound Name: Cupric fluoride

Cat. No.: B3029767 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potentially hazardous materials like Cupric Fluoride
(CuF₂). This document provides essential, immediate safety and logistical information,

including operational and disposal plans, to foster a safe and compliant laboratory

environment.

Chemical Identifier:

Name: Cupric Fluoride

Synonyms: Copper(II) Fluoride[1][2]

CAS Number: 7789-19-7[1][2][3]

Molecular Formula: CuF₂[1][2][3]

Hazard Summary: Cupric fluoride is harmful if swallowed or inhaled and causes severe skin

burns and eye damage.[4] It is crucial to handle this chemical with appropriate personal

protective equipment in a well-ventilated area.[1][4][5]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following PPE is mandatory when

handling cupric fluoride:
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[6]

To protect against dust

particles and chemical

splashes, preventing serious

eye irritation or damage.[6]

Skin Protection

Impermeable gloves (e.g.,

nitrile rubber) and a lab coat or

chemical-resistant apron.[4][6]

To prevent skin contact, which

can cause irritation and burns.

[4][6]

Respiratory Protection

A NIOSH/MSHA approved

respirator with a particulate

filter is recommended,

especially when handling

powders or creating dust.[6]

To prevent inhalation of dust,

which may cause respiratory

tract irritation.[1][6]

Exposure Limits
Adherence to established exposure limits is critical to prevent adverse health effects from

chronic exposure.

Organization Component Limit Type Value

ACGIH Fluorides, as F TLV-TWA 2.5 mg/m³

NIOSH
Copper (dust and

mists)
REL-TWA 1 mg/m³

OSHA Fluorides, as F PEL-TWA 2.5 mg/m³

Data sourced from various Safety Data Sheets.

Experimental Protocol: Safe Handling of Cupric
Fluoride
This protocol outlines the step-by-step procedure for safely weighing and dissolving cupric
fluoride in a laboratory setting.
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Objective: To safely prepare a solution of cupric fluoride.

Materials:

Cupric fluoride solid

Appropriate solvent (e.g., deionized water)

Beakers and graduated cylinders

Magnetic stirrer and stir bar

Spatula

Weighing paper or boat

Analytical balance

Procedure:

Preparation:

Ensure the work area is clean and uncluttered.

Verify that a calibrated eyewash station and safety shower are accessible.

Don all required PPE as specified in the table above.

Work within a certified chemical fume hood.

Weighing:

Place a weighing paper or boat on the analytical balance and tare.

Carefully use a spatula to transfer the desired amount of cupric fluoride from its

container onto the weighing paper.

Avoid creating dust. If dust is generated, ensure the fume hood is effectively capturing it.
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Record the exact weight of the cupric fluoride.

Dissolution:

Place a beaker with the appropriate volume of solvent on a magnetic stirrer inside the

fume hood.

Add a magnetic stir bar to the beaker and start stirring at a moderate speed.

Carefully add the weighed cupric fluoride to the solvent.

Allow the solution to stir until the solid is completely dissolved.

Cleanup and Waste Disposal:

Clean the spatula and any other contaminated reusable equipment with an appropriate

solvent.

Dispose of the weighing paper and any other single-use contaminated items in a

designated hazardous waste container.

Wipe down the work surface in the fume hood with a damp cloth, and dispose of the cloth

in the hazardous waste container.

Storage:

Tightly seal the original cupric fluoride container.

Store the container in a cool, dry, well-ventilated area away from incompatible materials

such as acids.[1][4][5]

Emergency Procedures
First Aid Measures

If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[3]

[4]
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If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower.[4] Seek medical attention if irritation persists.[1]

If Inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

[1][4]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[4] Seek immediate medical attention.[1][4]

Spill Response Workflow
In the event of a cupric fluoride spill, a structured and immediate response is crucial to

contain the material and prevent exposure.

Immediate Actions Assessment & Preparation Containment & Cleanup Decontamination & Disposal

Evacuate Immediate Area Alert Others & Supervisor Assess Spill Size & Risk Don Appropriate PPE Cover with Dry Sand or Vermiculite Sweep or Vacuum with HEPA Filter Collect in Labeled Container Decontaminate Area Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for responding to a cupric fluoride spill.

Disposal Plan
All cupric fluoride waste, including contaminated materials, must be disposed of in

accordance with federal, state, and local regulations.[4] Do not allow the material to be

released into the environment.[4] Waste should be collected in a designated, properly labeled,

and sealed container for hazardous waste. Contact your institution's environmental health and

safety department for specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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